Cas no 1804667-96-6 (Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate)

• Product Name: Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate
• CAS No: 1804667-96-6
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4869631
• Update Time: 2025-10-28

Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-6(15)2-4-5(10)3-14-9(13)7(4)8(11)12/h3,8H,2H2,1H3
• InChI Key： IBLWOIRYQNPLJX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate

Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate (CAS No. 1804667-96-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate, identified by its CAS number 1804667-96-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential applications in drug development. This compound, characterized by its chloro, difluoromethyl, and fluoro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways.

The structural motif of Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate encompasses several key functional groups that enhance its reactivity and utility in medicinal chemistry. The presence of a fluoro group at the 2-position and a difluoromethyl group at the 3-position introduces electronic and steric effects that can modulate the binding affinity and metabolic stability of derived compounds. Furthermore, the chloro substituent at the 5-position provides a handle for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their pronounced pharmacological properties. Studies have demonstrated that fluorine atoms can enhance lipophilicity, metabolic stability, and binding affinity towards biological targets. Specifically, 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate has been explored as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluorinated pyridine core is particularly valuable in this context, as it mimics natural substrates and improves drug-like characteristics.

One of the most compelling applications of Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate is in the development of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to an array of external stimuli, making them prime targets for therapeutic intervention. The unique substitution pattern of this compound allows for fine-tuning of receptor binding interactions, which is essential for achieving high selectivity and efficacy. Recent studies have highlighted its role in designing novel antipsychotic and anti-anxiety agents, where fluorinated pyridines exhibit improved pharmacokinetic profiles.

The synthesis of Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate typically involves multi-step organic transformations starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes, have been employed to introduce the desired fluorine and chlorine substituents with high precision. These synthetic strategies not only ensure regioselectivity but also minimize byproduct formation, making the process scalable for industrial applications.

The pharmacological potential of derivatives derived from 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate has been further explored in preclinical models. For instance, researchers have synthesized analogs targeting the Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. These compounds have shown promising activity in reducing inflammation without inducing significant side effects, positioning them as candidates for treating autoimmune disorders such as rheumatoid arthritis.

Another area where this compound has made significant contributions is in the development of antiviral agents. The structural features of Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate allow it to interact with viral enzymes such as proteases and polymerases, thereby inhibiting viral replication. Recent advances in computational chemistry have facilitated the design of highly potent fluoro-pyridine-based inhibitors with improved pharmacokinetic properties. These efforts are particularly relevant in light of emerging viral threats where rapid development of effective antivirals is paramount.

The industrial relevance of Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate extends beyond academic research. Pharmaceutical companies have incorporated this intermediate into their libraries for hit identification and lead optimization programs. Its versatility as a building block enables chemists to rapidly explore diverse chemical spaces, accelerating the discovery process for new therapeutics. Moreover, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable drug synthesis.

In conclusion, Methyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-acetate (CAS No. 1804667-96-6) represents a cornerstone in modern pharmaceutical synthesis due to its unique structural features and broad applicability. Its role in developing next-generation drugs targeting neurological disorders, inflammation, and viral infections underscores its importance in medicinal chemistry. As research continues to uncover new therapeutic avenues, this compound is poised to remain at the forefront of drug discovery efforts.